4-Cyclopropylcarbonylphenylacetonitrile

• Molecular Formula: C12H11NO
• Molecular Weight: 185.22 g/mol
• IUPAC Name: 2-[4-(cyclopropanecarbonyl)phenyl]acetonitrile
• InChI: InChI=1S/C12H11NO/c13-8-7-9-1-3-10(4-2-9)12(14)11-5-6-11/h1-4,11H,5-7H2
• InChI Key: ZYNFLGUZGVTJOQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)C2=CC=C(C=C2)CC#N

Description

4-Cyclopropylcarbonylphenylacetonitrile is a useful research compound. Its molecular formula is C12H11NO and its molecular weight is 185.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Mix (4-bromomethyl-phenyl)-cyclopropyl-methanone (5.0 g, 21 mmol), potassium cyanide (2.0 g, 30 mmol), tetrabutylammonium bromide (150 mg), water (5 mL) and acetonitrile (50 mL). Mechanically stir at room temperature for 3 hours, pour into water (450 mL) and stir overnight. Collect by filtration and recrystallize (hexane) to give the title compound as a white crystalline solid; mp 86-87° C.